Cas no 2229566-56-5 (4-(aminomethyl)-4-(2-ethynylphenyl)cyclohexan-1-ol)

• Product Name: 4-(aminomethyl)-4-(2-ethynylphenyl)cyclohexan-1-ol
• CAS No: 2229566-56-5
• MF: C₁₅H₁₉NO
• MW: 229.317464113235
• CID: 6341586
• PubChem ID: 165697312
• Update Time: 2025-06-08

4-(aminomethyl)-4-(2-ethynylphenyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-(aminomethyl)-4-(2-ethynylphenyl)cyclohexan-1-ol
• EN300-1818856
• 2229566-56-5

• Inchi： 1S/C15H19NO/c1-2-12-5-3-4-6-14(12)15(11-16)9-7-13(17)8-10-15/h1,3-6,13,17H,7-11,16H2
• InChI Key： PODLSMQPDVUHDB-UHFFFAOYSA-N
• SMILES： OC1CCC(C2C=CC=CC=2C#C)(CN)CC1

Computed Properties

• Exact Mass: 229.146664230g/mol
• Monoisotopic Mass: 229.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-(aminomethyl)-4-(2-ethynylphenyl)cyclohexan-1-ol

4-(Aminomethyl)-4-(2-ethynylphenyl)cyclohexan-1-ol (CAS No. 2229566-56-5): A Comprehensive Overview

4-(Aminomethyl)-4-(2-ethynylphenyl)cyclohexan-1-ol (CAS No. 2229566-56-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its cyclohexane ring, ethynyl substituent, and aminomethyl group, represents a promising scaffold for the development of new drugs targeting various diseases.

The chemical structure of 4-(aminomethyl)-4-(2-ethynylphenyl)cyclohexan-1-ol is particularly noteworthy for its combination of aromatic and aliphatic moieties, which can confer specific biological activities. The presence of the ethynyl group (C≡CH) is known to enhance the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug design. Additionally, the aminomethyl group provides a versatile functional handle for further chemical modifications, enabling the fine-tuning of pharmacological properties.

Recent studies have explored the potential of 4-(aminomethyl)-4-(2-ethynylphenyl)cyclohexan-1-ol in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound can modulate specific neurotransmitter systems, such as serotonin and dopamine, which are implicated in conditions like Alzheimer's disease and Parkinson's disease. The ability to influence these neurotransmitters suggests that 4-(aminomethyl)-4-(2-ethynylphenyl)cyclohexan-1-ol could serve as a lead compound for developing new treatments for these debilitating conditions.

In addition to its potential in neurodegenerative diseases, 4-(aminomethyl)-4-(2-ethynylphenyl)cyclohexan-1-ol has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 4-(aminomethyl)-4-(2-ethynylphenyl)cyclohexan-1-ol may have therapeutic potential in inflammatory disorders like rheumatoid arthritis and multiple sclerosis.

The pharmacokinetic profile of 4-(aminomethyl)-4-(2-ethynylphenyl)cyclohexan-1-ol has also been a subject of interest. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high oral bioavailability and low toxicity make it an attractive candidate for further development into clinical trials. Moreover, the compound's ability to cross the blood-brain barrier (BBB) is particularly advantageous for targeting central nervous system (CNS) disorders.

The synthesis of 4-(aminomethyl)-4-(2-ethynylphenyl)cyclohexan-1-ol involves several well-established chemical reactions, including Sonogashira coupling and reductive amination. These synthetic routes are scalable and can be optimized for large-scale production, which is crucial for advancing the compound into clinical trials and eventual commercialization. The robustness of these synthetic methods ensures that high-purity batches can be consistently produced, meeting the stringent quality standards required for pharmaceutical development.

In conclusion, 4-(aminomethyl)-4-(2-ethynylphenyl)cyclohexan-1-ol (CAS No. 2229566-56-5) represents a promising molecule with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an exciting candidate for further research and development in the fields of neurodegenerative diseases and inflammatory disorders. As ongoing studies continue to uncover its full potential, this compound holds significant promise for improving patient outcomes and advancing medical science.